1,3-dicyclopropyl-1H-pyrazol-4-amine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 1,3-dicyclopropylpyrazol-4-amine
• InChI: InChI=1S/C9H13N3/c10-8-5-12(7-3-4-7)11-9(8)6-1-2-6/h5-7H,1-4,10H2
• InChI Key: JGJAMGXHPFYLRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C=C2N)C3CC3

Description

1,3-Dicyclopropyl-1H-pyrazol-4-amine is a heterocyclic compound with the molecular formula C9H13N3. It is a member of the pyrazole family, which is known for its versatile applications in organic synthesis and medicinal chemistry . The compound features a pyrazole ring substituted with two cyclopropyl groups and an amine group, making it an interesting subject for chemical research and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Dicyclopropyl-1H-pyrazol-4-amine can be synthesized through various methods. One common approach involves the cyclization of hydrazones with α-bromo ketones under mild conditions . Another method includes the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3+2] cycloaddition reaction with terminal alkynes . These methods offer broad substrate scope and excellent functional group tolerance.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1,3-Dicyclopropyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like bromine or hydrogen peroxide to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can be performed using hydrazine or other reducing agents to yield different substituted pyrazoles.

Substitution: The amine group can undergo nucleophilic substitution reactions with alkyl halides or acyl chlorides to form N-substituted pyrazoles.

Common Reagents and Conditions

Oxidation: Bromine, hydrogen peroxide

Reduction: Hydrazine, sodium borohydride

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles, which can be further functionalized for specific applications .

Scientific Research Applications

1,3-Dicyclopropyl-1H-pyrazol-4-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic systems.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 1,3-dicyclopropyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor by binding to the active site of the enzyme, thereby blocking its activity . It may also interact with receptors, modulating their signaling pathways and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 3,4,5-Trinitro-1H-pyrazole
• 3,4-Dinitro-1H-pyrazol-5-amine
• 3,5-Dinitro-1H-pyrazol-4-amine
• 3-Nitro-1H-1,2,4-triazol-5-amine

Uniqueness

1,3-Dicyclopropyl-1H-pyrazol-4-amine is unique due to its dual cyclopropyl substitution, which imparts distinct steric and electronic properties. This makes it a valuable compound for the development of novel materials and bioactive molecules .